3-(Methoxycarbonyl)-4-propoxybenzoate
Description
3-(Methoxycarbonyl)-4-propoxybenzoate is an ester derivative of benzoic acid featuring a methoxycarbonyl group (–COOCH₃) at the 3-position and a propoxy group (–OCH₂CH₂CH₃) at the 4-position of the benzene ring.
Properties
CAS No. |
90183-32-7 |
|---|---|
Molecular Formula |
C12H13O5- |
Molecular Weight |
237.23 g/mol |
IUPAC Name |
3-methoxycarbonyl-4-propoxybenzoate |
InChI |
InChI=1S/C12H14O5/c1-3-6-17-10-5-4-8(11(13)14)7-9(10)12(15)16-2/h4-5,7H,3,6H2,1-2H3,(H,13,14)/p-1 |
InChI Key |
MCXJQWQTBLQSPJ-UHFFFAOYSA-M |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)C(=O)[O-])C(=O)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Position and Functional Group Variations
a) Methyl 4-(cyclopropylmethoxy)-3-hydroxybenzoate ()
- Structure : The propoxy group is replaced with a cyclopropylmethoxy (–OCH₂C₃H₅) group, and the methoxycarbonyl at position 3 is replaced with a hydroxyl (–OH) group.
- Relevance : This compound highlights the impact of substituent position (corrected in the corrigendum) and functional group choice on crystallinity and intermolecular interactions .
b) Methyl 4-(3-chloropropoxy)-3-methoxybenzoate ()
- Structure : Features a 3-chloropropoxy group (–OCH₂CH₂CH₂Cl) at position 4 and a methoxy (–OCH₃) group at position 3.
- Key Differences: The chlorine atom in the propoxy chain increases molecular weight (C₁₂H₁₅ClO₄) and may enhance lipophilicity. C–H⋯O interactions in the crystal structure (observed via X-ray diffraction) suggest stronger intermolecular forces compared to non-halogenated analogs, influencing melting point and stability .
c) Methyl 3-iodo-4-propoxybenzoate (, BP 26702)
- Structure : Substitutes the methoxycarbonyl group at position 3 with an iodine atom.
- The iodo group is a leaving group in substitution reactions, making this compound more reactive in nucleophilic aromatic substitution compared to 3-(methoxycarbonyl)-4-propoxybenzoate .
Functional Group Replacements
a) 3-Methoxy-4-propoxybenzoic acid ()
- Structure : The ester (–COOCH₃) is replaced with a carboxylic acid (–COOH) group.
- Key Differences: The carboxylic acid group increases acidity (pKa ~4-5) and water solubility compared to the ester. Potential for salt formation (e.g., sodium or potassium salts), which is critical for pharmaceutical formulations .
b) [3-Methoxy-4-(methoxycarbonyl)phenyl]boronic acid ()
- Structure : Replaces the propoxy group with a boronic acid (–B(OH)₂) at position 4.
- Key Differences :
Pharmacologically Relevant Analogs
a) 1-Methyl-4-[(2-propoxybenzoyl)amino]-3-propyl-1H-pyrazole-5-carboxamide ()
- Structure : Shares a propoxybenzoyl moiety but incorporates a pyrazole-carboxamide scaffold.
- Key Differences :
- The carboxamide and pyrazole groups enhance hydrogen-bonding capacity, improving target binding in enzyme inhibition (e.g., phosphodiesterase targets).
- Higher molecular weight (C₁₈H₂₄N₄O₃) and logP value suggest greater membrane permeability compared to simpler benzoate esters .
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